Cas no 623582-51-4 ((3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid)
(3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-4-(((benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid
- (3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C18H24N2O6/c1-18(2,3)26-17(24)20-9-13(15(21)22)14(10-20)19-16(23)25-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,23)(H,21,22)/t13-,14+/m1/s1
- InChI Key: TXZPPCRYQXSVCL-KGLIPLIRSA-N
- SMILES: N1(C(OC(C)(C)C)=O)C[C@H](NC(OCC2=CC=CC=C2)=O)[C@H](C(O)=O)C1
(3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM391675-100mg |
(3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
623582-51-4 | 95%+ | 100mg |
$764 | 2023-03-10 | |
| Chemenu | CM391675-250mg |
(3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
623582-51-4 | 95%+ | 250mg |
$1147 | 2023-03-10 | |
| Chemenu | CM391675-500mg |
(3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
623582-51-4 | 95%+ | 500mg |
$1529 | 2023-03-10 | |
| Chemenu | CM391675-1g |
(3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
623582-51-4 | 95%+ | 1g |
$1911 | 2023-03-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD242070-250mg |
(3R,4R)-4-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid |
623582-51-4 | 95+% | 250mg |
¥10598.0 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566545-100mg |
(3R,4R)-4-(((benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid |
623582-51-4 | 98% | 100mg |
¥8535.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566545-250mg |
(3R,4R)-4-(((benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid |
623582-51-4 | 98% | 250mg |
¥12803.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566545-500mg |
(3R,4R)-4-(((benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid |
623582-51-4 | 98% | 500mg |
¥17072.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566545-1g |
(3R,4R)-4-(((benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid |
623582-51-4 | 98% | 1g |
¥21340.00 | 2024-05-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1245-100MG |
(3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid |
623582-51-4 | 95% | 100MG |
¥ 3,201.00 | 2023-03-10 |
(3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on (3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
(3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 623582-51-4)
(3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 623582-51-4) is a versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Boc-protected pyrrolidine derivative, plays a crucial role in the synthesis of various bioactive molecules and therapeutic agents. Its unique stereochemistry and functional groups make it an ideal building block for the development of novel drugs and biologically active compounds.
The structure of (3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with two chiral centers at positions 3 and 4. The presence of the tert-butoxycarbonyl (Boc) group at position 1 and the benzyloxycarbonyl (Cbz) group at position 4 provides protection for the amino and carboxylic acid functionalities, respectively. This protection strategy is essential for controlling reactivity during synthetic transformations, ensuring that the desired product is obtained with high purity and yield.
In recent years, this compound has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides. Peptidomimetics have shown promise in treating a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The ability to fine-tune the properties of these molecules through precise synthetic modifications makes (3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid an invaluable tool in this context.
Another important application of this compound is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The use of (3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid as a prodrug precursor allows for improved pharmacokinetic properties, such as enhanced solubility, stability, and bioavailability. This can lead to more effective drug delivery and reduced side effects, making it a valuable strategy in pharmaceutical research.
Furthermore, the compound has been investigated for its role in modulating protein-protein interactions (PPIs). PPIs are critical for many biological processes, including signal transduction, cell cycle regulation, and apoptosis. By designing molecules that can selectively disrupt or enhance specific PPIs, researchers aim to develop new therapeutic strategies for various diseases. The structural features of (3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid make it well-suited for this purpose, as it can be tailored to interact with specific protein binding sites.
The synthesis of (3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure stereoselectivity and functional group compatibility. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, asymmetric catalysis techniques have been employed to achieve high enantioselectivity in the formation of the chiral centers.
In addition to its synthetic utility, (3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid has also been studied for its biological activity. Preliminary studies have shown that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in disease pathways. For instance, some derivatives have demonstrated activity against kinases, which are key targets in cancer therapy. These findings highlight the potential therapeutic applications of this compound and its derivatives.
The safety profile of (3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown good tolerability and low toxicity at relevant concentrations. However, further investigations are needed to fully understand its pharmacological properties and potential side effects.
In conclusion, (3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 623582-51-4) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal building block for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new possibilities for its use in drug discovery and development, underscoring its importance in advancing medical science.
623582-51-4 ((3R,4R)-4-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)